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Compound of Interest

Compound Name: Phosphoramidon

Cat. No.: B1677721

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for utilizing
Phosphoramidon, a potent metalloprotease inhibitor, in various enzyme assays.
Phosphoramidon is a valuable tool for studying the activity of several key enzymes involved in
critical physiological processes.

Introduction

Phosphoramidon, derived from Streptomyces tanashiensis, is a specific and potent inhibitor of
a range of metalloproteases.[1] Its inhibitory activity is most notable against thermolysin,

neutral endopeptidase (NEP), and endothelin-converting enzyme (ECE).[1][2] It also exhibits
inhibitory effects on angiotensin-converting enzyme (ACE), albeit at higher concentrations.[2][3]
This versatility makes Phosphoramidon an essential reagent in drug discovery and
physiological research for characterizing enzyme function and for screening potential drug
candidates.

Data Presentation: Inhibitory Potency of
Phosphoramidon

The inhibitory efficacy of Phosphoramidon against various metalloproteases is summarized
below. The IC50 and Ki values represent the concentration of Phosphoramidon required to
achieve 50% inhibition of enzyme activity and the inhibition constant, respectively.
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Common Phosphoramidon Phosphoramidon
Enzyme Target Lo .
Abbreviation IC50 Ki
Neutral o
) NEP / Neprilysin 34 nM[2][3] 3 nM[4]
Endopeptidase
Thermolysin - 0.4 pg/mL[2] 28 nM[4]
Endothelin-Converting
ECE-1 3.5 uM[2][3]
Enzyme-1
Angiotensin-
_ ACE 78 uM[2][3]
Converting Enzyme
Pseudolysin - - 250 nM[4]

Note: IC50 values can vary depending on the specific assay conditions, including substrate
concentration and pH.

Signaling Pathways

To understand the context of Phosphoramidon's utility, it is crucial to visualize the signaling
pathways in which its target enzymes operate.

Endothelin Sighaling Pathway

Endothelin-converting enzyme (ECE) is a key enzyme in the endothelin signaling pathway,
responsible for the conversion of Big Endothelin-1 to the potent vasoconstrictor Endothelin-1
(ET-1). Phosphoramidon inhibits this conversion.
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Preparation

Prepare serial dilutions of Phosphoramidon Prepare NEP enzyme solution H Prepare NEP substrate solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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